Cas no 2287332-51-6 (3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione)

• Product Name: 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• CAS No: 2287332-51-6
• MF: C₁₂H₁₄ClN₃O₂S
• MW: 299.776460170746
• CID: 6197904
• PubChem ID: 165737998
• Update Time: 2025-06-07

3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione
• EN300-6749097
• 2287332-51-6

• Inchi： 1S/C12H14ClN3O2S/c13-10-3-4-12-11(6-10)14-15-16(12)7-9-2-1-5-19(17,18)8-9/h3-4,6,9H,1-2,5,7-8H2
• InChI Key： DPSWMTPCKUSZBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC1CCCS(C1)(=O)=O

Computed Properties

• Exact Mass: 299.0495256g/mol
• Monoisotopic Mass: 299.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.2Ų

Additional information on 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione

Introduction to 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione (CAS No. 2287332-51-6) and Its Emerging Applications in Chemical Biology

The compound 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione (CAS No. 2287332-51-6) represents a fascinating intersection of heterocyclic chemistry and bioactive molecule design. As a structurally complex organic compound, it features a thiazine core functionalized with a 5-chloro-1H-1,2,3-benzotriazole moiety, making it a promising candidate for exploring novel pharmacological interactions. This introduction delves into the compound's chemical properties, synthetic considerations, and its potential applications in modern chemical biology research.

The molecular framework of 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione is characterized by its rigid thiazine ring system, which serves as a scaffold for further derivatization and interaction with biological targets. The presence of the 5-chloro substituent on the benzotriazole ring introduces electrophilic potential, enabling various nucleophilic substitutions that can be exploited in drug discovery pipelines. Additionally, the dione functionality at the thiathiane core suggests potential reactivity with nucleophiles or metal coordination sites, offering diverse chemical handles for further functionalization.

In recent years, there has been growing interest in benzotriazole derivatives due to their broad spectrum of biological activities. The 5-chloro substituent, in particular, has been shown to enhance binding affinity and metabolic stability in several drug candidates. This has spurred research into incorporating such motifs into thiazine-based compounds for therapeutic applications. The synthesis of 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions that are well-established in synthetic organic chemistry. The precise control over regioselectivity during these steps is crucial to achieving the desired molecular architecture.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of the thiazine and benzotriazole moieties creates multiple interaction points with biological targets such as enzymes and receptors. Preliminary computational studies suggest that the dione group may engage in hydrogen bonding or metal coordination interactions with protein surfaces, while the benzotriazole ring could interact through π-stacking or electrostatic forces. These interactions could be harnessed to develop novel inhibitors or modulators for diseases associated with aberrant enzymatic activity.

Recent advances in chemical biology have highlighted the importance of structure-based drug design approaches. By leveraging high-throughput screening (HTS) and computational modeling techniques, researchers can rapidly identify lead compounds with desired biological profiles. The structural features of 3-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiane-1,1-dione make it an attractive candidate for such studies. Its rigid scaffold provides stability during binding interactions with biological targets, while the functionalizable groups allow for fine-tuning of pharmacokinetic properties.

The compound's potential applications extend beyond traditional pharmaceuticals. In agrochemical research, benzotriazole derivatives have been explored as antimicrobial agents due to their ability to disrupt microbial cell wall synthesis. The presence of the thiazine core in this compound may confer additional bioactivity against plant pathogens or pests by interacting with essential enzymatic pathways. Furthermore, its stability under various environmental conditions makes it suitable for formulation into crop protection agents that require long-lasting efficacy.

From a synthetic chemistry perspective, 3-[(5-chloro-lH-l , 2 , 3 -benzoti az ol-l -yl )methyl ] - l l ame - l l dione (CAS No . 2287332 -51 -6 ) serves as an excellent model system for studying regioselective functionalization reactions . The reaction pathways involved in its synthesis provide insights into how different substituents can influence reactivity patterns within heterocyclic systems . These insights are valuable not only for developing new synthetic methodologies but also for designing molecules with tailored biological activities . p > < p > As research continues to uncover new therapeutic targets , compounds like 3 -[ ( 5 - chloro - l H - l , 2 , 3 -benzoti az ol-l -yl )methyl ] - l l ame - l l dione ( CAS No . 2287332 -51 -6 ) will play an increasingly important role in drug discovery efforts . Their unique structural features offer opportunities to develop innovative treatments across multiple disease areas , including oncology , neurology , and infectious diseases . By integrating experimental data with computational modeling , researchers can accelerate the process of identifying promising candidates for further development . p > < p > In conclusion, 3-[(5-chloro-lH-l , 2 , 3 -benzoti az ol-l -yl )methyl ] - l l ame - l l dione ( CAS No . 2287332 -51 -6 ) is a structurally complex and biologically relevant compound with significant potential in chemical biology research . Its synthesis involves sophisticated organic transformations that highlight advances in synthetic methodology , while its molecular features make it an attractive scaffold for drug discovery applications . As our understanding of biological systems continues to evolve , compounds like this will undoubtedly contribute to the development of novel therapeutics that address unmet medical needs . p >